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Compound of Interest

Compound Name: Aspirin glycine calcium

Cat. No.: B15480990

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of the calcium
acetylsalicylate glycine complex. This compound, identified by the IUPAC name calcium;2-
acetyloxybenzoate;2-aminoacetate, is a double salt that combines calcium, acetylsalicylic acid
(aspirin), and the amino acid glycine. The inclusion of glycine in acetylsalicylic acid formulations
has been shown to improve the solubility and gastrointestinal tolerability of the drug. This
document outlines a plausible synthetic route based on available chemical literature, presents
key physicochemical data, and details the established mechanism of action. Experimental
protocols for the synthesis of precursor materials are also provided.

Physicochemical Data

A summary of the key quantitative data for the components and the final complex is presented
below.
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Property Value Source

Molecular Formula C11H11CaNO6 PubChem

Molecular Weight 293.29 g/mol PubChem
calcium;2-

IUPAC Name acetyloxybenzoate;2- PubChem

aminoacetate

CAS Number 22194-39-4 PubChem

Synthesis Methodology

While a direct, one-pot synthesis protocol for the calcium acetylsalicylate glycine complex is not
readily available in the published literature, a plausible and chemically sound multi-step
approach can be devised based on the synthesis of its components: calcium glycinate and
calcium acetylsalicylate.

Experimental Workflow

The overall proposed synthesis workflow involves the preparation of a calcium glycinate
solution followed by the introduction of acetylsalicylic acid.
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Step 1: Preparation of Calcium Glycinate Solution

Calcium Hydroxide Solution
Formation of
Stirring and Reaction GBI ElEnEe . . .
. Calcium Glycinate Solution
Glycine

Step 2: Formation of the Complex

Acetylsalicylic Acid Reaction with Calcium Acetylsalicylate
8 U Calcium Glycinate Solution Glycine Complex

f Formation of Calcium Glycinate
Ca(OH)2 l
2 Glycine [Ca(H2N—CH2—COO)2]2+\
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. 4

Reaction with Acetylsalicylic Alcid

Acetylsalicylic Acid Calcium Acetylsalicylate
(HOOC-C6H4-O0OCCH3) Glycine Complex

Arachidonic Acid
COX-1/COX-2 Prostaglandins Inflammation, Pain, Fever
(Cyclooxygenase)

Acetylsalicylate Inhibition
(from complex)
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 To cite this document: BenchChem. [Synthesis of Calcium Acetylsalicylate Glycine Complex:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480990#synthesis-of-calcium-acetylsalicylate-
glycine-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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